Cas no 2694732-40-4 (N-(1-carbamimidoylcyclopropyl)acetamide)

• Product Name: N-(1-carbamimidoylcyclopropyl)acetamide
• CAS No: 2694732-40-4
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5614164
• PubChem ID: 165948550
• Update Time: 2025-10-31

N-(1-carbamimidoylcyclopropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-carbamimidoylcyclopropyl)acetamide
• 2694732-40-4
• EN300-33050480

• Inchi： 1S/C6H11N3O/c1-4(10)9-6(2-3-6)5(7)8/h2-3H2,1H3,(H3,7,8)(H,9,10)
• InChI Key： DNBRUCYDGWNYFW-UHFFFAOYSA-N
• SMILES： O=C(C)NC1(C(=N)N)CC1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 79Ų

Additional information on N-(1-carbamimidoylcyclopropyl)acetamide

Introduction to N-(1-carbamimidoylcyclopropyl)acetamide (CAS No. 2694732-40-4)

N-(1-carbamimidoylcyclopropyl)acetamide, a compound with the chemical identifier CAS No. 2694732-40-4, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The presence of a cyclopropyl group and a carbamimidoyl moiety in its molecular structure imparts distinctive chemical and biological characteristics, making it a subject of intense research interest.

The cyclopropyl ring, a three-membered carbon heterocycle, is known for its strain and reactivity, which can influence the compound's interactions with biological targets. In contrast, the carbamimidoyl group introduces a high degree of nucleophilicity and electrophilicity, enabling diverse chemical modifications and functionalizations. These features collectively contribute to the compound's potential as a building block for the development of novel pharmacological agents.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. The strain within the cyclopropyl ring can enhance binding affinity and selectivity when interacting with biological receptors. This has led to the exploration of such compounds in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The carbamimidoyl group further expands the chemical space by providing a versatile handle for further derivatization, allowing chemists to fine-tune the properties of the molecule.

In the context of drug discovery, N-(1-carbamimidoylcyclopropyl)acetamide has been investigated for its potential as an intermediate in synthesizing more complex molecules. Its structural motifs are particularly relevant in designing inhibitors targeting enzyme-catalyzed reactions where steric constraints play a crucial role. For instance, enzymes such as kinases and proteases often exhibit specific binding pockets that can be exploited by cyclopropyl-containing inhibitors.

The synthesis of N-(1-carbamimidoylcyclopropyl)acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclopropanation reactions to introduce the cyclopropyl moiety, followed by functional group transformations to incorporate the carbamimidoyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and lead optimization studies.

One of the most compelling aspects of this compound is its potential application in modulating biological pathways associated with diseases. For example, research has suggested that derivatives of N-(1-carbamimidoylcyclopropyl)acetamide may exhibit inhibitory effects on certain kinases implicated in cancer progression. The ability to fine-tune the molecule's properties through structural modifications offers a promising route toward developing targeted therapies with improved efficacy and reduced side effects.

The pharmacokinetic profile of N-(1-carbamimidoylcyclopropyl)acetamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems. These studies are essential for guiding further development efforts and ensuring that the compound meets safety and efficacy standards required for clinical translation.

Collaborations between academic researchers and pharmaceutical companies have been instrumental in advancing the study of N-(1-carbamimidoylcyclopropyl)acetamide. Such partnerships facilitate the sharing of resources, expertise, and data, accelerating the pace of discovery. The integration of computational modeling techniques has also played a significant role in predicting molecular interactions and optimizing lead compounds.

The future prospects for N-(1-carbamimidoylcyclopropyl)acetamide are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure, while advances in biopharmaceutical technologies offer novel approaches for evaluating its biological activity. As our understanding of disease mechanisms deepens, compounds like this one are poised to play a pivotal role in developing next-generation treatments.